Cas no 931697-54-0 (8-methyl-3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one)

• Product Name: 8-methyl-3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one
• CAS No: 931697-54-0
• MF: C₁₇H₁₁N₃O₃
• MW: 305.287543535233
• CID: 5428713
• Update Time: 2025-10-31

8-methyl-3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-methyl-3-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)chromen-2-one
• 8-methyl-3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one

• Inchi： 1S/C17H11N3O3/c1-10-3-2-4-12-9-13(17(21)22-14(10)12)16-19-15(20-23-16)11-5-7-18-8-6-11/h2-9H,1H3
• InChI Key： NOECVZRQNCRDGC-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C=CC=C2C=C1C1ON=C(C2C=CN=CC=2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 8-methyl-3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one

Introduction to 8-methyl-3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one and Its Significance in Modern Chemical Research

The compound with the CAS number 931697-54-0, identified as 8-methyl-3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one, represents a fascinating molecule in the realm of chemical biology and pharmaceutical development. This heterocyclic compound, featuring a complex arrangement of functional groups, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural framework of this molecule combines elements from two distinct classes of heterocycles: the 1,2,4-oxadiazole and the 2H-chromen moieties, which are well-documented for their diverse biological activities.

At the core of this compound's identity lies the 1,2,4-oxadiazole ring system, a scaffold that is widely recognized for its role in various pharmacological applications. The 1,2,4-oxadiazole moiety is particularly noted for its stability and its ability to interact with biological targets in multiple ways. In this specific compound, the 1,2,4-oxadiazole ring is further functionalized by an additional pyridine substituent at the 3-position, enhancing its potential for binding interactions. This modification not only introduces a new site for interaction but also influences the electronic properties of the molecule, making it a versatile candidate for further derivatization and study.

The other key component of this molecule is the 2H-chromen ring system, which is part of a broader class of chromenes known for their bioactivity. Chromenes have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The presence of a methyl group at the 8-position and an oxadiazole moiety at the 3-position of the chromen ring in this compound suggests a unique combination of properties that may contribute to its biological efficacy. This structural arrangement could potentially enhance the molecule's ability to interact with specific biological targets while maintaining stability under various conditions.

Recent advancements in chemical biology have highlighted the importance of multifunctional molecules that can engage with multiple targets or exhibit dual mechanisms of action. The compound 8-methyl-3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one (CAS no. 931697-54-0) aligns well with this trend. The combination of the 1,2,4-oxadiazole and 2H-chromen moieties provides multiple sites for interaction with biological systems. This dual functionality could be exploited to develop drugs that target complex diseases or to enhance therapeutic outcomes by modulating multiple pathways simultaneously.

In addition to its structural complexity, this compound has shown promise in preliminary studies as a scaffold for drug development. The pyridine substituent at the 3-position of the oxadiazole ring introduces a polar aromatic group that can interact with various biological targets through hydrogen bonding or π-stacking interactions. This feature makes it particularly interesting for designing molecules that require precise targeting within cellular environments. Furthermore, the presence of both oxygen and nitrogen atoms in its structure suggests potential interactions with enzymes or receptors that are rich in these elements.

The significance of this compound is further underscored by its potential applications in addressing unmet medical needs. Current research efforts are focused on developing novel therapeutic agents that can overcome existing limitations associated with conventional drugs. The multifaceted nature of 8-methyl-3-3-(pyridin-4-yl)-1,2,4-o xadiazol -5 -yl -2H -chromen -2-one (CAS no. 931697 -54 -0) positions it as a promising candidate for further exploration in this context. Its ability to interact with multiple biological targets and its structural features make it an attractive starting point for designing next-generation pharmaceuticals.

From a synthetic chemistry perspective, this compound exemplifies the art of molecular design where careful selection and arrangement of functional groups can lead to molecules with enhanced properties. The synthesis of such complex heterocyclic systems requires expertise in multi-step organic transformations and an understanding of how different structural motifs can be integrated into a single molecular framework. The development of efficient synthetic routes to this compound would not only facilitate further research but also contribute to the broader field of medicinal chemistry by providing new tools and methodologies.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. Heterocyclic compounds like this one often exhibit unique physicochemical properties that make them suitable for use in specialized applications. For instance, their ability to absorb light across different wavelengths could make them valuable in photodynamic therapies or as components in advanced materials designed for optoelectronic applications.

In conclusion,8-methyl -3 -3 -(pyridin -4 -yl) -1 , 2 , 4 -oxadiazol -5 -yl - 2 H -chromen - 2-one (CAS no .931697 -54 -0) represents a significant advancement in chemical biology and pharmaceutical development . Its unique structural features , combined with its potential biological activities , make it an exciting subject for further research . As our understanding of molecular interactions continues to grow , compounds like this one will play an increasingly important role in addressing complex challenges across medicine and beyond .